Cas no 2172264-52-5 (2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one)

• Product Name: 2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one
• CAS No: 2172264-52-5
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 6050706
• PubChem ID: 165507286
• Update Time: 2025-11-07

2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one
• EN300-1283195
• 2172264-52-5

• Inchi： 1S/C12H13ClO/c1-8-6-9(2-5-11(8)13)7-12(14)10-3-4-10/h2,5-6,10H,3-4,7H2,1H3
• InChI Key： AKVJMTJTKYEFKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C1CC1)=O

Computed Properties

• Exact Mass: 208.0654927g/mol
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one

Recent Advances in the Study of 2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one (CAS: 2172264-52-5)

2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one (CAS: 2172264-52-5) is a chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique cyclopropyl and chloromethylphenyl functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study demonstrated that 2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations further revealed its binding affinity to the COX-2 active site, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where the compound's anticancer properties were explored. The research highlighted its ability to induce apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. Additionally, the compound showed minimal cytotoxicity against normal human fibroblast cells, indicating a favorable therapeutic window. These findings underscore its potential as a candidate for targeted cancer therapy.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one. A 2024 study in Organic Process Research & Development detailed a novel catalytic method using palladium nanoparticles, which achieved a 92% yield under mild reaction conditions. This method not only enhances the compound's accessibility for further research but also aligns with green chemistry principles by reducing hazardous byproducts.

In summary, 2-(4-chloro-3-methylphenyl)-1-cyclopropylethan-1-one (CAS: 2172264-52-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted applications, from anti-inflammatory to anticancer therapies, while advancements in synthetic methodologies ensure its viability for large-scale production. Future studies are expected to delve deeper into its pharmacokinetics and in vivo efficacy, paving the way for clinical translation.